Cas no 1226211-59-1 (2-(2-methoxy-4,5-dimethylphenyl)-1-methylpiperazine)

• Product Name: 2-(2-methoxy-4,5-dimethylphenyl)-1-methylpiperazine
• CAS No: 1226211-59-1
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 6546122
• PubChem ID: 82083203
• Update Time: 2025-05-21

2-(2-methoxy-4,5-dimethylphenyl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-4,5-dimethylphenyl)-1-methylpiperazine
• 1226211-59-1
• EN300-1857159

• Inchi： 1S/C14H22N2O/c1-10-7-12(14(17-4)8-11(10)2)13-9-15-5-6-16(13)3/h7-8,13,15H,5-6,9H2,1-4H3
• InChI Key： IVPOHLZHOGEHOI-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C(C)=CC=1C1CNCCN1C

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 24.5Ų

Additional information on 2-(2-methoxy-4,5-dimethylphenyl)-1-methylpiperazine

Chemical Compound CAS No. 1226211-59-1: 2-(2-Methoxy-4,5-Dimethylphenyl)-1-Methylpiperazine

The chemical compound with CAS No. 1226211-59-1, commonly referred to as 2-(2-methoxy-4,5-dimethylphenyl)-1-methylpiperazine, is a complex organic molecule that has garnered significant attention in the fields of pharmacology and organic synthesis. This compound is characterized by its unique structure, which combines a piperazine ring with a substituted phenyl group. The piperazine moiety, a six-membered ring containing two nitrogen atoms, is a common structural element in many bioactive compounds due to its ability to form hydrogen bonds and interact with various biological targets.

The substituted phenyl group in this compound introduces additional complexity and functionality. The methoxy group at the 2-position of the phenyl ring contributes to the molecule's hydrophilicity, while the dimethyl groups at the 4 and 5 positions enhance its lipophilicity. This balance of hydrophilic and lipophilic properties is crucial for the compound's potential pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) characteristics.

Recent studies have explored the bioactivity of this compound in various biological systems. For instance, research has demonstrated that 2-(2-methoxy-4,5-dimethylphenyl)-1-methylpiperazine exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This suggests potential applications in the development of anti-inflammatory agents or modulators of immune responses.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and ring-closing reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity. Such advancements in synthetic methodology highlight the importance of optimizing manufacturing techniques to meet the demands of preclinical and clinical studies.

The structural versatility of CAS No. 1226211-59-1 also makes it a valuable building block for constructing larger molecular frameworks. For example, researchers have employed this compound as a starting material for synthesizing more complex heterocyclic compounds with potential applications in oncology and neurodegenerative diseases.

From an analytical standpoint, the compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses confirm the compound's purity and structural integrity, which are essential for ensuring reproducible results in subsequent biological assays.

In conclusion, CAS No. 1226211-59-1, or 2-(2-methoxy-4,5-dimethylphenyl)-1-methylpiperazine, represents a promising lead compound with diverse applications in drug discovery and organic synthesis. Its unique combination of structural features and bioactivity profiles positions it as a valuable tool for advancing research in various therapeutic areas.